N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C12H11N5O2S and its molecular weight is 289.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Insecticidal Activity
Compounds containing 1,3,4-oxadiazole rings, closely related to N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, have shown promising insecticidal activities. Qi et al. (2014) reported on anthranilic diamides analogs containing 1,3,4-oxadiazole rings that exhibited good insecticidal activities against the diamondback moth (Qi et al., 2014). Similarly, Yuhao Li et al. (2013) synthesized anthranilic diamides analogs with 1,2,4- or 1,3,4-oxadiazole rings, showing good larvicidal activities against Plutella xylostella (Yuhao Li et al., 2013).
Antimicrobial and Antitubercular Activity
Research indicates that certain derivatives, including those with structures similar to this compound, possess antimicrobial properties. For example, compounds synthesized by Basavarajaiah and Mruthyunjayaswamy (2008) displayed antimicrobial activity (Basavarajaiah & Mruthyunjayaswamy, 2008). Nayak et al. (2016) also reported on N-substituted pyrazole derivatives with notable antitubercular activities (Nayak et al., 2016).
Anticancer Potential
Compounds with 1,3,4-oxadiazole and pyrazole structures have been investigated for their potential in cancer treatment. Faheem (2018) studied novel derivatives for their toxicity assessment and tumor inhibition properties, demonstrating significant results (Faheem, 2018). Additionally, Ravinaik et al. (2021) synthesized benzamides derivatives with 1,3,4-oxadiazol and pyrazole structures, showing moderate to excellent anticancer activities (Ravinaik et al., 2021).
Antioxidant and Antidiabetic Effects
Some derivatives also exhibit antioxidant and antidiabetic properties. Bondock, Adel, and Etman (2016) synthesized functionalized 1,3,4-oxadiazoles that showed excellent antioxidant activity and protection against DNA damage (Bondock, Adel, & Etman, 2016). Lalpara et al. (2021) reported on the synthesis of dihydropyrimidine derivatives with antidiabetic screening, highlighting their α-amylase inhibition capacity (Lalpara et al., 2021).
Properties
IUPAC Name |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O2S/c1-7-14-17-11(19-7)6-13-12(18)9-5-8(15-16-9)10-3-2-4-20-10/h2-5H,6H2,1H3,(H,13,18)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYSVIDKNDAIXIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)CNC(=O)C2=NNC(=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.